Cas no 1226459-57-9 (1-(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazole)

• Product Name: 1-(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazole
• CAS No: 1226459-57-9
• MF: C₂₃H₁₈ClFN₂S
• MW: 408.918826580048
• CID: 5445528
• Update Time: 2025-06-26

1-(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-[(4-fluorophenyl)methylsulfanyl]-5-(4-methylphenyl)imidazole
• 1-(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazole

• Inchi： 1S/C23H18ClFN2S/c1-16-2-6-18(7-3-16)22-14-26-23(27(22)21-12-8-19(24)9-13-21)28-15-17-4-10-20(25)11-5-17/h2-14H,15H2,1H3
• InChI Key： ZFBUQUGISJWKQS-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)N(C2=CC=C(Cl)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazole

1-(4-Chlorophenyl)-2-{[(4-Fluorophenyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazole: A Comprehensive Overview

The compound with CAS No. 1226459-57-9, named 1-(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazole, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of multiple substituents, including a chlorophenyl group, a fluorophenylmethyl sulfanyl group, and a methylphenyl group, makes this compound highly versatile and interesting for further exploration.

Imidazoles are widely studied due to their unique chemical properties and biological activities. The substitution pattern in this compound plays a crucial role in determining its reactivity and functionality. The chlorophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the imidazole ring. Similarly, the fluorophenylmethyl sulfanyl group adds a layer of complexity by introducing both electron-withdrawing (due to the fluorine atom) and sulfur-based interactions. The methylphenyl group contributes to hydrophobicity and may enhance the compound's stability under certain conditions.

Recent studies have highlighted the importance of such substituted imidazoles in drug discovery and material science. For instance, researchers have explored the potential of imidazole derivatives as anticancer agents, where their ability to inhibit specific enzymes or target cancer cells has shown promising results. Additionally, the sulfur-containing groups in this compound may contribute to its antioxidant properties, making it a candidate for neuroprotective agents or anti-inflammatory drugs.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and functional group transformations. The use of advanced techniques such as microwave-assisted synthesis or catalytic methods has enabled researchers to optimize the synthesis pathway, improving yield and purity. These advancements are critical for scaling up production if the compound is to be used in pharmaceutical or industrial applications.

From an environmental perspective, understanding the toxicological profile of this compound is essential. Preliminary studies suggest that it exhibits low acute toxicity; however, long-term effects on ecosystems and human health require further investigation. Regulatory agencies often mandate extensive testing for such compounds to ensure they meet safety standards before being approved for commercial use.

In terms of applications, this compound's unique structure makes it a potential candidate for sensor materials, where its ability to interact with various analytes could be exploited. Furthermore, its electronic properties may find use in organic electronics or optoelectronic devices. Collaborative research between chemists and engineers is expected to unlock new avenues for its practical utilization.

Looking ahead, ongoing research is focused on modifying the substituents on the imidazole ring to enhance specific properties such as bioavailability or stability. Computational chemistry tools are being employed to predict the behavior of these derivatives under different conditions, accelerating the discovery process. Such efforts are crucial for harnessing the full potential of this compound in diverse fields.

In conclusion, 1-(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazole represents a fascinating example of how structural complexity can lead to versatile functionality. Its potential applications span from drug development to material science, making it an area of active research interest. As our understanding of its properties deepens, we can expect new breakthroughs that will further establish its role in modern chemistry.